Cas no 498-21-5 (Methylsuccinic acid)

• Product Name: Methylsuccinic acid
• CAS No: 498-21-5
• MF: C₅H₈O₄
• MW: 132.114622116089
• MDL: MFCD00002659
• CID: 37800
• PubChem ID: 24884400
• Update Time: 2025-10-31

Methylsuccinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylsuccinic acid
• METHYLSUCCINIC ACID
• PYROTARTARIC ACID
• 1,2-Propanedicarboxylic acid
• 2-Methylbutanedioic acid
• Butanedioicacid,methyl-
• Methylbutanedioic acid
• methyl-butanedioicaci
• methyl-Butanedioicacid
• Propane-1,2-dicarboxylicacid
• Succinic acid, methyl-
• (plus-minus)-methylsuccinic acid
• Methylsuccinic acidneat
• N-PYROTARTARIC ACID
• methyl-Butanedioic acid Methylsuccinic acid Pyrotartaric acid
• Butanedioic acid, methyl-
• Methyl succinic acid
• 2-methyl-butanedioic acid
• Butanedioic acid, 2-methyl-
• WXUAQHNMJWJLTG-UHFFFAOYSA-N
• methylsuccinate
• 2-Methylbutanedioicacid
• AK114636
• 2-methylbutanedioate
• MEZ
• 2-Methylsuccinicacid
• Pyrotartarate
• Methylbutanedioate
• 2-methyl-succinic acid
• A
• Q27163205
• SCHEMBL105210
• SY104041
• NS00015150
• DL-METHYLBUTANEDIOIC ACID
• EINECS 207-857-1
• DL-.ALPHA.-METHYLSUCCINIC ACID
• NSC5276
• SB44814
• UNII-H1547KG7UZ
• (R)-(+)-MethylsuccinicAcid
• H1547KG7UZ
• R,S-2-METHYLBUTANEDIOIC ACID
• SY036933
• CCRIS 6068
• Methylsuccinic acid, 99%
• FT-0690327
• (+/-)-2-METHYLSUCCINIC ACID
• D,L-2-Methylsuccinic acid, 5
• M0430
• AKOS003790959
• FT-0602059
• s6356
• NSC 5276
• BDBM85472
• (+/-)-.ALPHA.-METHYLSUCCINIC ACID
• H11814
• AS-17768
• CS-W011097
• NSC-5276
• CHEBI:91315
• LMFA01170119
• FT-0605228
• (+/-)-METHYLSUCCINIC ACID
• BUTANEDIOIC ACID, METHYL-, (+/-)-
• AB89120
• HY-W010381
• MFCD00002659
• A827865
• DTXSID9025663
• J6.105K
• 2-methylbutane-1,4-dioic acid
• DL-METHYLSUCCINIC ACID
• InChI=1/C5H8O4/c1-3(5(8)9)2-4(6)7/h3H,2H2,1H3,(H,6,7)(H,8,9
• 498-21-5
• DB-066620
• DB-007698
• STK301547
• DB-069368
• Methylsuccinic acid

• MDL： MFCD00002659
• Inchi： 1S/C5H8O4/c1-3(5(8)9)2-4(6)7/h3H,2H2,1H3,(H,6,7)(H,8,9)
• InChI Key： WXUAQHNMJWJLTG-UHFFFAOYSA-N
• SMILES： OC(C(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 132.04200
• Monoisotopic Mass: 132.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: White or yellowish crystals
• Density: 1.0951 (rough estimate)
• Melting Point: 110.0 to 118.0 deg-C
• Boiling Point: 164.01°C (rough estimate)
• Flash Point: 111
• Refractive Index: 1.4240 (estimate)
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with bases, oxidizing agents, reducing agents.
• PSA: 74.60000
• LogP: 0.18180
• pka: 4.13(at 25℃)
• FEMA: 3737
• Solubility: Not determined

Methylsuccinic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Methyl-branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methylsuccinic acid

Recent Advances in Methylsuccinic Acid (498-21-5) Research: Applications and Innovations in Chemical Biology and Pharmaceuticals

Methylsuccinic acid (CAS: 498-21-5), also known as 2-methylbutanedioic acid, is a dicarboxylic acid derivative with significant applications in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile intermediate in organic synthesis, metabolic engineering, and drug development. This research brief consolidates the latest findings on methylsuccinic acid, focusing on its synthesis, biological activities, and emerging therapeutic potentials.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the enzymatic production of methylsuccinic acid via engineered Escherichia coli strains, achieving a yield of 12.8 g/L through optimized fermentation conditions. The research emphasized its potential as a precursor for biodegradable polymers, addressing sustainability challenges in material science. Furthermore, NMR-based metabolomic analyses revealed its involvement in mitochondrial energy metabolism, suggesting novel applications in metabolic disorder therapeutics.

In pharmaceutical applications, methylsuccinic acid derivatives have shown promise as kinase inhibitors. A Nature Communications paper (2024) reported the development of methylsuccinate-linked PROTACs (Proteolysis Targeting Chimeras) that exhibited 73% degradation efficiency of target oncoproteins in in vitro models. The 498-21-5 scaffold's unique stereochemistry enabled selective protein-protein interaction modulation, opening new avenues for targeted cancer therapies.

Analytical advancements have also emerged, with a 2024 Analytical Chemistry publication describing a novel LC-MS/MS method for quantifying methylsuccinic acid in biological matrices (LOQ: 0.1 ng/mL). This technique is being adopted in clinical studies investigating its role as a potential biomarker for rare metabolic diseases. Concurrently, computational studies using DFT calculations have elucidated its conformational preferences in aqueous solutions, providing critical insights for drug formulation development.

The compound's safety profile has been recently reevaluated through OECD-compliant toxicological studies (2023), confirming its GRAS (Generally Recognized As Safe) status at concentrations below 500 mg/kg body weight. These findings support its expanding use in pharmaceutical excipients and food additive applications. Industry reports project a 7.2% CAGR for methylsuccinic acid in the specialty chemicals market through 2030, driven by its green chemistry credentials.

Ongoing clinical trials (Phase I/II) are investigating methylsuccinic acid conjugates for neurodegenerative diseases, leveraging its blood-brain barrier permeability. Preliminary results indicate significant reduction in neuroinflammatory markers, with complete trial data expected in Q4 2024. These developments position 498-21-5 as a molecule of growing importance in both small-molecule therapeutics and biologics manufacturing.